1-[(4-fluorophenyl)-phenylmethyl]-4-[(E)-3-phenylprop-2-enyl]piperazine

• IUPAC Name: 1-[(4-fluorophenyl)-phenylmethyl]-4-[(E)-3-phenylprop-2-enyl]piperazine
• InChI: InChI=1S/C26H27FN2/c27-25-15-13-24(14-16-25)26(23-11-5-2-6-12-23)29-20-18-28(19-21-29)17-7-10-22-8-3-1-4-9-22/h1-16,26H,17-21H2/b10-7+
• InChI Key: GGYPVQFLPDMNDG-JXMROGBWSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)C(C3=CC=CC=C3)C4=CC=C(C=C4)F
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)C(C3=CC=CC=C3)C4=CC=C(C=C4)F
• Molecular Formula: C26H27FN2
• Molecular Weight: 386.5 g/mol

Description

This compound, also known as Flunarizine Impurity B, is a synthetic compound belonging to the class of piperazine derivatives. It has the molecular formula C26H27FN2.

Molecular Structure Analysis

The molecular weight of this compound is 386.5 g/mol. The IUPAC name is 1-[(4-fluorophenyl)-phenylmethyl]-4-[(E)-3-phenylprop-2-enyl]piperazine. The InChIKey is GGYPVQFLPDMNDG-JXMROGBWSA-N. The Canonical SMILES is C1CN(CCN1CC=CC2=CC=CC=C2)C(C3=CC=CC=C3)C4=CC=C(C=C4)F.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 386.5 g/mol. It has a XLogP3 of 5.9, indicating its lipophilicity. It has 0 hydrogen bond donors and 3 hydrogen bond acceptors. The compound has 6 rotatable bonds. The topological polar surface area is 6.5 Ų. The compound has a complexity of 479.

Scientific Research Applications

Flunarizine Synthesis and Isomer Study

Flunarizine is a well-known drug belonging to the calcium channel blockers and is used to treat migraines, dizziness, vestibular disorders, and epilepsy. It exhibits vasodilating effects, improves cerebral blood circulation, and shows antihistamine activity. The synthesis of Flunarizine and its (Z)-isomer involves condensation reactions and metal-catalyzed amination, highlighting the compound's versatility in pharmaceutical synthesis (Shakhmaev, Sunagatullina, & Zorin, 2016).

Development of Dopamine Transporter Ligands

A series of hydroxylated derivatives of the compound was synthesized and evaluated in vitro and in vivo. These derivatives showed substantial enantioselectivity with the S enantiomers displaying higher dopamine transporter (DAT) affinity, suggesting their potential as long-acting agents for the treatment of cocaine abuse (Hsin et al., 2002).

Scale-Up Synthesis for Dopamine Uptake Inhibition

A robust process for the preparation of 1-[2-[Bis(4-fluorophenyl)methoxy]ethyl]-4-(3-phenylpropyl)piperazine, a dopamine uptake inhibitor, in kilogram quantities was developed. This process aimed to eliminate chromatographic purifications and minimize the use of environmentally unacceptable reagents, improving the overall yield of the convergent process (Ironside et al., 2002).

Structural Characterization and Biological Evaluation

The compound and its derivatives have been extensively studied for their structural characteristics. For instance, the title salt cation, C26H27F2N2 +·C4H3O4 −, exhibited a protonated piperazine ring in a chair conformation with specific dihedral angles and intramolecular hydrogen bonding, emphasizing the compound's complex molecular geometry. These structural insights are crucial for understanding the compound's biological interactions and potential therapeutic applications (Kavitha et al., 2013).

Mechanism of Action

Target of Action

Flunarizine Impurity B, also known as “1-[(4-fluorophenyl)-phenylmethyl]-4-[(E)-3-phenylprop-2-enyl]piperazine” or “Defluoro Flunarizine Dihydrochloride”, primarily targets calcium channels and histamine H1 receptors . It is a selective calcium entry blocker with calmodulin binding properties .

Biochemical Pathways

Flunarizine Impurity B is involved in the flunarizine H1-antihistamine action pathway . By blocking histamine H1 receptors and calcium channels, it affects various biochemical pathways, leading to its therapeutic effects .

Result of Action

The result of Flunarizine Impurity B’s action is the prophylaxis of conditions such as migraine, occlusive peripheral vascular disease, vertigo of central and peripheral origin, and it acts as an adjuvant in the therapy of epilepsy .